Methyl n-methyl-n-(piperidin-4-yl)glycinate

Methyl n-methyl-n-(piperidin-4-yl)glycinate is a chemical compound that belongs to the class of amino acid derivatives. It features a piperidine ring, which is a six-membered saturated nitrogen-containing heterocycle, and is characterized by the presence of a methyl group and a glycinate moiety. The structural formula can be represented as:

This compound is notable for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals that target various biological pathways.

• Nucleophilic Substitution: The piperidine nitrogen can act as a nucleophile, allowing for reactions with electrophiles.
• Acylation: The amino group can be acylated to form amides, which are important in drug development.
• Reductive Amination: This reaction can be used to modify the piperidine ring or introduce additional functional groups.

These reactions enable the synthesis of various derivatives that may exhibit distinct biological activities.

Research indicates that compounds similar to methyl n-methyl-n-(piperidin-4-yl)glycinate exhibit a range of biological activities. For instance:

• Antimicrobial Properties: Some derivatives have shown effectiveness against bacterial strains.
• CNS Activity: The piperidine structure is often associated with compounds that influence central nervous system functions, potentially acting as anxiolytics or antidepressants.
• Enzyme Inhibition: Certain derivatives have been studied for their ability to inhibit specific enzymes, which could lead to therapeutic applications in diseases like cancer or neurodegenerative disorders.

The synthesis of methyl n-methyl-n-(piperidin-4-yl)glycinate can be achieved through several methods:

• Alkylation of Glycine Derivatives: This involves the reaction of glycine or its derivatives with piperidine in the presence of alkylating agents.
• Reductive Amination: Starting from piperidin-4-one, this method involves the condensation with formaldehyde and subsequent reduction.
• Amidation Reactions: The coupling of methyl glycinate with piperidine derivatives can yield the target compound.

These methods allow for the efficient production of the compound while facilitating modifications to enhance biological activity.

Methyl n-methyl-n-(piperidin-4-yl)glycinate has potential applications in various fields:

• Pharmaceutical Development: Its structural features make it a candidate for new drug formulations targeting neurological disorders and other conditions.
• Chemical Biology: The compound may serve as a probe in biochemical studies aimed at understanding enzyme mechanisms or protein interactions.
• Synthesis of Chiral Compounds: Due to its chiral nature, it can be utilized in asymmetric synthesis processes.

Interaction studies involving methyl n-methyl-n-(piperidin-4-yl)glycinate focus on its binding affinity to various biological targets. These studies often employ techniques such as:

• Molecular Docking Simulations: To predict how the compound interacts with specific enzymes or receptors.
• In Vitro Assays: To evaluate its pharmacological effects on cell lines or isolated tissues.

Such studies are crucial for understanding its therapeutic potential and mechanisms of action.

Methyl n-methyl-n-(piperidin-4-yl)glycinate shares structural and functional similarities with several other compounds. Here are some notable examples:

Uniqueness

Methyl n-methyl-n-(piperidin-4-yl)glycinate is unique due to its specific combination of amino acid and piperidine structures, which may confer distinct pharmacological properties not found in other similar compounds. Its potential for targeted therapeutic applications makes it an interesting candidate for further research.

Classical synthetic routes to Methyl N-methyl-N-(piperidin-4-yl)glycinate often involve multi-step sequences combining piperidine functionalization, glycine ester coupling, and N-methylation. A representative pathway begins with the protection of piperidin-4-amine using tert-butoxycarbonyl (Boc) anhydride, followed by coupling with glycine methyl ester. For example, N-Boc-piperidin-4-amine reacts with glycine methyl ester hydrochloride in the presence of dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the intermediate N-Boc-N-(piperidin-4-yl)glycine methyl ester . Subsequent deprotection with trifluoroacetic acid (TFA) and reductive methylation using formaldehyde and sodium cyanoborohydride yields the target compound (Table 1).

Table 1: Yields from Classical Synthetic Steps

Alternative routes employ Schotten-Baumann conditions for acyl chloride formation. For instance, glycine methyl ester reacts with piperidin-4-ylmethanol-derived acyl chlorides in the presence of aqueous sodium hydroxide to form the ester linkage .

Modern Catalytic Strategies for N-Methylpiperidine Functionalization

Transition-metal catalysis has enabled efficient C–N bond formation and stereoselective functionalization. Nickel-catalyzed reductive amination, for example, facilitates the coupling of piperidin-4-one with glycine methyl ester under hydrogenation conditions. Using Pd/C or Raney Ni, the imine intermediate is reduced to yield N-(piperidin-4-yl)glycine methyl ester, which undergoes subsequent N-methylation .

Organocatalytic methods, such as asymmetric phase-transfer catalysis, have been applied to synthesize enantiomerically enriched piperidine derivatives. Chiral catalysts like quaternary ammonium salts enable the stereoselective alkylation of glycine esters with piperidine electrophiles, achieving enantiomeric excess (ee) values up to 88% .

Table 2: Catalytic Methods for Piperidine Functionalization

Microwave-Assisted Synthesis Optimization Techniques

Microwave irradiation significantly accelerates reaction kinetics for glycine ester coupling and N-methylation. For example, the coupling of N-methylpiperidin-4-amine with glycine methyl ester under microwave conditions (100°C, 150 W) reduces reaction time from 12 hours to 30 minutes, achieving a 92% yield (Table 3). Similarly, N-methylation using dimethyl carbonate and microwave irradiation at 120°C completes in 20 minutes, compared to 6 hours conventionally .

Table 3: Conventional vs. Microwave-Assisted Synthesis

Solvent-Free Mechanochemical Preparation Protocols

Mechanochemical methods eliminate solvent use, enhancing sustainability. Ball milling piperidin-4-amine hydrochloride with glycine methyl ester and potassium carbonate facilitates solid-state N-alkylation, yielding N-(piperidin-4-yl)glycine methyl ester in 85% yield after 2 hours. Subsequent milling with methyl iodide and a base completes the N-methylation step (Table 4) .

Table 4: Mechanochemical Synthesis Parameters

This approach avoids toxic solvents and reduces purification steps, aligning with green chemistry principles.

N-alkylation modifications of methyl N-methyl-N-(piperidin-4-yl)glycinate represent a fundamental approach to structural diversification that significantly influences both chemical reactivity and biological activity patterns [1] [2] [3]. The compound's molecular formula C9H18N2O2 with a molecular weight of 186.25 grams per mole provides the foundational framework for systematic N-alkylation studies [4].

Research into N-alkylation patterns demonstrates that steric effects play a crucial role in determining reaction outcomes and derivative properties [5] [6]. The alkylating potential follows a distinct sequence: methyl group demonstrates highest reactivity, followed by ethyl, allyl, propyl, and butyl groups in descending order [5]. This pattern reflects the predominant influence of steric control mechanisms in N-alkylation reactions [6].

Steric Effects and Alkylation Efficiency

Comprehensive kinetic analysis reveals that steric hindrance significantly impacts the rate constants for N-alkylation reactions [5]. The following data illustrates the relationship between alkyl group size and reaction efficiency:

Studies utilizing Ingold-Taft correlation analysis confirm that N-alkylation reactions occur primarily through steric control mechanisms rather than electronic effects [5] [6]. The molar absorption coefficients of alkylation products further demonstrate the determinant influence of steric effects in adduct formation [6].

Electronic and Conformational Considerations

Nuclear magnetic resonance spectroscopy studies reveal that N-alkyl substituents sensitively influence nitrogen chemical shifts in piperidine derivatives [7]. The nitrogen-15 chemical shifts for N-ethyl, N-methyl, and N-hydrogen piperidine compounds occur at 64.1, 51.3, and 49.8 parts per million respectively, demonstrating clear electronic differentiation [7].

Conformational analysis indicates that N-alkyl substituents affect the distribution of the nitrogen atom lone pair electrons, with steric compression in azabicyclic systems reducing nitrogen chemical shifts by approximately 12 parts per million compared to simple piperidine analogues [7]. This observation underscores the importance of three-dimensional molecular architecture in determining derivative properties.

Ester Group Variations for Enhanced Reactivity

The methyl ester moiety in methyl N-methyl-N-(piperidin-4-yl)glycinate serves as a critical site for structural modification to enhance reactivity and tailor compound properties [8] [9] [10]. Active ester derivatives represent a particularly important class of modifications that demonstrate significantly enhanced reactivity toward nucleophilic attack [10].

Active Ester Development Strategies

Active esters are characterized by their heightened susceptibility to nucleophilic substitution reactions, achieved through electronic activation of the carbonyl carbon [10]. The enhanced reactivity of active esters toward amines to form amides represents a key advantage in synthetic applications [10]. Classical activated ester derivatives include nitrophenol and pentafluorophenol esters, which react with nucleophiles much more rapidly than standard alkyl esters [10].

Redox-Active Ester Modifications

Advanced research demonstrates that redox-active ester reactivity can be precisely controlled through structural modifications [9]. N-hydroxyphthalimide ester variants with methyl and methoxy substitutions show altered reduction potentials that enable fine-tuning of radical generation rates [9]. The following data illustrates the relationship between ester structure and reduction potential:

This data demonstrates that electron-donating substituents on the N-hydroxyphthalimide framework decrease reduction potential and slow radical generation, enabling better control over cross-coupling reactions [9].

Steglich Esterification Applications

The Steglich esterification method using N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine catalyst provides an effective route for preparing diverse ester derivatives [11]. This methodology enables the systematic preparation of terpenoid-based glycine esters with varying lipophilicity and biological activity profiles [11].

Enhanced Reactivity Through Electronic Modulation

Research indicates that ester group modifications significantly influence both reactivity and selectivity in electrophilic substitution reactions [8]. The electron-withdrawing nature of ester groups creates meta-directing effects in aromatic systems, though the presence of additional substituents can modify these directing patterns [8]. Aromatic ester systems require more forcing conditions for electrophilic substitution compared to electron-rich systems due to ring deactivation effects [8].

Piperidine Ring Substitution Positional Effects

Piperidine ring substitution patterns in methyl N-methyl-N-(piperidin-4-yl)glycinate derivatives demonstrate profound effects on molecular conformation, chemical reactivity, and biological activity [2] [12] [3]. The six-membered heterocyclic ring system provides multiple positions for substitution, each conferring distinct structural and functional characteristics.

Conformational Effects of Ring Substitution

Crystallographic analysis reveals that piperidine ring conformation is significantly influenced by the hybridization state of carbon atoms adjacent to the nitrogen center [13]. Compounds with sp³-hybridized carbons adjacent to nitrogen favor chair conformations, while sp²-hybridized carbons promote half-chair conformations [13]. The total puckering amplitude for chair conformations typically measures 0.553 Ångstroms with Cremer parameters of θ = 168.8° and φ = 171.8° [13].

Positional Substitution Impact on Biological Activity

Structure-activity relationship studies demonstrate that positional substitution effects follow distinct patterns dependent on the nature and location of substituents [2] [3]. The following data summarizes positional effects in piperidine-based bioactive compounds:

Para-substitution of phenyl rings attached to the piperidine system demonstrates superior activity compared to meta-substitution patterns [3]. Hydroxyl group addition to para-positions increases inhibitory effects and improves selectivity profiles [3].

Electronic Effects and Ring Activation

Electron-withdrawing groups at the third or fourth positions of the piperidine ring produce nonselective biological effects, while electron-donating groups such as methoxy and methyl substituents enhance selective activity patterns [2] [3]. Benzyl substitution at the fourth position typically produces nonselective biological responses, whereas electron-withdrawing substituents on benzyl phenyl rings enhance selective inhibition [3].

Steric and Electronic Integration

Research demonstrates that optimal biological activity requires careful balance between steric and electronic factors [14]. Hydroxyl group introduction at the 4-position of piperidine rings maintains potency while improving selectivity and bioavailability profiles [14]. The log distribution coefficient at pH 6.8 decreases from 4.9 to 0.93 upon 4-hydroxyl substitution, significantly improving pharmaceutical properties [14].

Chiral Center Manipulation Strategies

Chiral center manipulation in methyl N-methyl-N-(piperidin-4-yl)glycinate represents a sophisticated approach to controlling stereochemical outcomes and accessing enantiomerically pure compounds [15] [16] [17]. The glycine backbone provides the fundamental framework for asymmetric modifications that can profoundly influence both chemical behavior and biological activity.

Asymmetric Alkylation Methodologies

Highly stereoselective alkylation of chiral glycine enolate synthons achieves diastereomeric excesses ranging from 97.6% to 99.6% [15]. The use of D-2-phenylglycinol-derived chiral auxiliaries enables the preparation of nonproteinogenic amino acid derivatives with exceptional stereochemical control [15]. Deprotection procedures maintain stereochemical integrity, providing ethyl ester hydrochloride salts without detectable racemization [15].

Multi-Element Chirality Systems

Advanced chiral center manipulation involves the integration of central, orientational, and turbo chirality elements within single molecular frameworks [16]. The naphthyl ring system serves as an effective template for introducing orientational chirality, with substitution at position 1 creating steric interactions that direct spatial arrangements of chiral carbon substituents [16].

Palladium-Catalyzed Asymmetric Modifications

Palladium-catalyzed systems enable sequential hetero-diarylation of alanine derivatives with excellent diastereoselectivity ratios exceeding 20:1 [17]. The strategic use of different ligands allows selective activation of either primary or secondary carbon-hydrogen bonds, enabling the construction of tertiary chiral centers from simple methyl groups [17].

The following data illustrates the effectiveness of ligand-controlled chirality induction:

Stereochemical Control Mechanisms

Electronic and steric modulation of ligand systems provides fundamental guidance for catalyst design in asymmetric carbon-hydrogen activation reactions [17]. Both configurations of beta-chiral centers can be accessed by controlling the order of aryl iodide installation, demonstrating the versatility of chirality manipulation strategies [17].

Photoinduced Asymmetric Approaches

Photoinduced methods for stereoselective alkylation utilize dual-functional copper catalysts generated in situ to synthesize unnatural chiral amino acids and C-glycoamino acids [18] [19]. These approaches build upon the fundamental importance of glycine as the basic scaffold for all amino acids, highlighting the potential of radical-based chemistry in developing stereoselective transformations [18] [19].

Antibacterial Agent Development from Piperidinylglycine Cores

The development of antibacterial agents from piperidinylglycine frameworks represents a significant advancement in antimicrobial drug discovery. Piperidine derivatives have demonstrated substantial antibacterial activity through multiple mechanisms, including disruption of bacterial cell membranes, inhibition of nucleic acid synthesis, and interference with essential metabolic pathways [1] [2] [3].

Research has established that compounds containing piperidine rings with nitrogen heterocycles exhibit pronounced antibacterial properties against both Gram-positive and Gram-negative bacteria. The incorporation of halogenated substituents into piperidinylglycine scaffolds has shown particular promise, with compounds displaying minimum inhibitory concentration values ranging from 6.25 to 512 μg/mL against various pathogenic bacterial strains [2]. The antibacterial efficacy appears to be directly related to the electronic properties of the substituents, with both electron-donating and electron-withdrawing groups enhancing activity profiles [3].

Specific studies on methyl n-methyl-n-(piperidin-4-yl)glycinate derivatives have revealed that the presence of the n-methyl-4-piperidone ring significantly enhances antibacterial activity compared to corresponding acetone-derived compounds [4] [5]. These derivatives demonstrated moderate activity against cariogenic bacteria including Streptococcus mutans, Streptococcus salivarius, Lactobacillus paracasei, Streptococcus mitis, Streptococcus sanguinis, and Streptococcus sobrinus, with minimum inhibitory concentration values ranging from 250 to 500 μg/mL [4] [5].

The mechanism of action for piperidinylglycine-based antibacterial agents involves multiple pathways. These compounds can alter bacterial cell membrane permeability due to their lipophilic nature, allowing them to penetrate bacterial cell membranes and reach intracellular targets [2]. Additionally, they can interfere with nucleic acid synthesis and cellular division processes, as demonstrated by their activity against methicillin-resistant Staphylococcus aureus strains [1] [6].

Central Nervous System-Targeting Molecule Design Using Conformationally Restricted Scaffolds

The design of central nervous system-targeting molecules using conformationally restricted piperidinylglycine scaffolds has emerged as a powerful strategy in neurotherapeutic development. Conformational restriction of piperidine rings through strategic substitution and cyclization has proven effective in enhancing selectivity, potency, and pharmacokinetic properties of central nervous system-active compounds [7] [8].

Benzyloxy piperidine derivatives have demonstrated exceptional selectivity for dopamine receptor subtypes, particularly the dopamine D4 receptor. These compounds exhibit greater than 30-fold selectivity versus other dopamine receptor subtypes, making them valuable tools for studying dopamine-mediated neural processes [9]. The conformational restriction achieved through benzyloxy substitution contributes to improved in vitro and in vivo stability profiles, addressing common limitations observed in earlier piperidine-based central nervous system agents [9].

The application of conformational restriction strategies has led to the development of compounds targeting various neurotransmitter systems. Piperidine derivatives designed with conformational constraints have shown enhanced binding affinity to α7 nicotinic acetylcholine receptors, demonstrating potential therapeutic applications in Alzheimer disease and psychotic disorders [10]. These compounds utilize the conformational restriction principle to achieve better fit within receptor binding pockets, resulting in improved pharmacological profiles [10].

Chiral piperidine scaffolds have proven particularly valuable in central nervous system drug design due to their ability to modulate physicochemical properties while maintaining or enhancing biological activity. The introduction of chiral centers into piperidine rings allows for fine-tuning of selectivity profiles and can significantly improve pharmacokinetic properties [8]. This approach has been successfully applied across multiple therapeutic areas, including neurodegenerative diseases, psychiatric disorders, and movement disorders [8].

Peptidomimetic Applications in Protease Inhibition

Piperidinylglycine derivatives have found extensive application in peptidomimetic drug design, particularly for serine protease inhibition. The structural similarity of glycine residues to natural peptide substrates, combined with the conformational properties of piperidine rings, provides an ideal framework for developing protease inhibitors with enhanced selectivity and potency [11] [12] [13].

Piperidine carbamate peptidomimetics have demonstrated remarkable efficacy against multiple serine proteases, including hepatocyte growth factor activator, matriptase, and hepsin. These compounds achieve nanomolar potency while maintaining excellent selectivity against off-target proteases such as factor Xa and thrombin [11]. The success of this approach lies in the ability of piperidinylglycine scaffolds to mimic natural peptide conformations while providing enhanced metabolic stability and bioavailability [11].

The development of peptidomimetic transmembrane protease serine 2 inhibitors represents a significant advancement in antiviral therapy. These compounds, incorporating piperidinylglycine frameworks, have shown comparable efficacy to established antiviral agents like camostat mesylate while demonstrating good off-target selectivity [12]. The peptidomimetic approach allows for the design of stable, orally bioavailable compounds that can effectively inhibit viral entry mechanisms [12].

Activity-based probes incorporating n-alkyl glycine derivatives have proven valuable for the characterization and profiling of serine proteases. These compounds function as potent irreversible inhibitors and can be used to study enzyme activity in complex biological systems [13] [14]. The broad activity profile of these probes makes them particularly useful for investigating the roles of multiple serine proteases in physiological and pathological processes [13] [14].

Allosteric Modulator Development for G-Protein-Coupled Receptor Targets

The development of allosteric modulators for G-protein-coupled receptors using piperidinylglycine scaffolds represents a paradigm shift in receptor pharmacology. These compounds target binding sites distinct from orthosteric ligand binding domains, offering unprecedented selectivity and the potential for pathway-specific modulation of receptor function [15] [16] [17].

Biased allosteric modulators incorporating piperidine frameworks have demonstrated the ability to selectively modulate G-protein subtype coupling. The compound SBI-553, targeting the neurotensin receptor 1, exemplifies this approach by switching G-protein preference while conferring β-arrestin bias [15]. The mechanism involves both molecular bumper and molecular glue effects, where the compound occludes certain G-protein binding determinants while promoting association with select G-protein subtypes [15].

Positive allosteric modulators of muscarinic acetylcholine receptors have shown significant therapeutic potential in treating cognitive disorders. These compounds, built on conformationally restricted piperidine scaffolds, demonstrate enhanced selectivity profiles and can selectively enhance receptor responses to endogenous ligands [16] [18]. The conformational restriction contributes to improved binding affinity and selectivity, making these compounds valuable tools for studying cholinergic neurotransmission [16] [18].

The design of allosteric modulators for metabotropic glutamate receptors has benefited from structure-based approaches utilizing piperidinylglycine frameworks. These compounds can exhibit functional selectivity, differentially affecting downstream signaling pathways such as calcium mobilization and extracellular signal-regulated kinase signaling [16]. This pathway-specific modulation offers therapeutic advantages by allowing selective targeting of beneficial signaling cascades while avoiding unwanted side effects [16].